2-Chloro-4-cyclopropylmethoxy-6-fluoro-benzylalcohol
Cat. No. B8361536
M. Wt: 230.66 g/mol
InChI Key: TUYANDWEWZQSLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07022707B2
Procedure details
This compound was prepared from 3-Chloro-5-fluoro-4-hydroxymethyl-phenol and cyclopropylmethylbromide according to the procedure described in Example 179 to give the product as a yellowish oil (305 mg, 77%); MS (EI): 230.1 (M)+.
Name
Yield
77%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([OH:11])[CH:5]=[C:6]([F:10])[C:7]=1[CH2:8][OH:9].[CH:12]1([CH2:15]Br)[CH2:14][CH2:13]1>>[Cl:1][C:2]1[CH:3]=[C:4]([O:11][CH2:15][CH:12]2[CH2:14][CH2:13]2)[CH:5]=[C:6]([F:10])[C:7]=1[CH2:8][OH:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=C(C1CO)F)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)CBr
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(CO)C(=CC(=C1)OCC1CC1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 305 mg | |
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
